Cas no 6850-35-7 (3-methylcyclohexan-1-amine)

• Product Name: 3-methylcyclohexan-1-amine
• CAS No: 6850-35-7
• Molecular Formula: C₇H₁₅N
• Molecular Weight: 113.2007
• MDL: MFCD00001494
• CID: 520864
• PubChem ID: 110931

3-methylcyclohexan-1-amine Properties

Names and Identifiers

• Cyclohexanamine,3-methyl-
• 3-Methylcyclohexylamine (cis- and trans- mixture)
• 3-Methylcyclohexylamine
• (3-Methylcyclohexyl)amine
• 3-Methenyl cyclohexanamine oxalate
• 3-methylcyclohexyamine
• Spiro[benzofuran-3(2H),4'-piperidine], 6-(trifluoroMethyl)-
• 1,3-AMinoMethylcyclohexane
• 1-Amino-3-methylcyclohexane
• 3-Methylcyclohexan-1-aMine
• 3-Methylcyclohexanamine
• 3-Methyl-cyclohexylamin
• 3-methyl-cyclohexylamine
• 3-methylcyclohexylamine,mixed isomers
• 3-Methylcyclohexylamine,mixture of cis and trans
• Cyclohexanamine,3-methyl
• HEXAHYDRO-M-TOLUIDINE
• 1-Amino-3-methylcyclohexane (cis- and trans- mixture)
• Cis-3-methylcyclohexanamine
• 3-Methylcyclohexylamine,c&t
• JYDYHSHPBDZRPU-UHFFFAOYSA-N
• Cyclohexanamine, 3-methyl-, trans-
• (1S,3R)-3-methylcyclohexan-1-amine
• (1R,3R)-3-methylcyclohexan-1-amine
• Cyclohexanamine, 3-methyl-
• 3-Methy
• BS-12815
• MFCD00001494
• 1193-17-5
• trans-3-methylcyclohexylamine
• SB48047
• CS-D0430
• 64869-65-4
• EINECS 229-940-1
• 3-methylcyclohexylamine, AldrichCPR
• 3-Methylcyclohexanamine #
• FT-0681339
• 6850-35-7
• AB86142
• SCHEMBL42863
• AM20070507
• FT-0770433
• AB86397
• BB 0254488
• AB86173
• AKOS000133720
• M2105
• EN300-33155
• 3-Methylcyclohexylamine, (cis+trans)
• FT-0773904
• 3-Methylcyclohexylamine (>80%)
• BCP23381
• DTXSID10922926
• Cyclohexanamine, 3-methyl-, (1R-cis)-
• A847779
• (Cis/trans)3-methylcyclohexylamine
• 3-Methylcyclohexanamine; 1,3-Aminomethylcyclohexane; m-Methylcyclohexylamine
• 1193-16-4
• (1R,3S)-3-methylcyclohexan-1-amine
• cis-3-methylcyclohexan-1-amine
• (1R,3R)-3-methylcyclohexanamine

• MDL： MFCD00001494
• InChIKey： JYDYHSHPBDZRPU-UHFFFAOYSA-N
• Inchi： 1S/C7H15N/c1-6-3-2-4-7(8)5-6/h6-7H,2-5,8H2,1H3
• SMILES： N([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 113.120449g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.120449g/mol
• Monoisotopic Mass: 113.120449g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 8
• Complexity: 70.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.22410
• PSA: 26.02000
• Refractive Index: 1.4510 to 1.4550
• Boiling Point: 151°C(lit.)
• Melting Point: -8.5°C (estimate)
• Flash Point: 22 °C
• Density: 0.8550

3-methylcyclohexan-1-amine Security Information

• Symbol:
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2733 3/8/PG II
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 10-22-34
• HazardClass：IRRITANT

3-methylcyclohexan-1-amine Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides